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Compound of Interest

3-
Compound Name:
Methylenecyclobutanecarbonitrile

Cat. No. B110589

Section 1: Compound Overview and Inherent Risk
Profile

1.1 Introduction

3-Methylenecyclobutanecarbonitrile (CAS: 15760-35-7) is a strained, unsaturated nitrile of
interest in synthetic chemistry and drug discovery as a versatile building block.[1] Its unique
structure, combining a reactive nitrile group with a strained four-membered ring and an
exocyclic double bond, imparts valuable synthetic utility. However, these same features
necessitate a rigorous and well-understood safety protocol. This document provides a detailed
guide for researchers, scientists, and drug development professionals on the safe handling,
storage, and emergency management of this compound.

1.2 Physicochemical and Hazard Data

A foundational understanding of the compound's properties is the first step in risk mitigation.
The data below, compiled from authoritative sources, dictates the necessary control measures
outlined in subsequent sections.
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Property Value Source
Molecular Formula CeH7N PubChem[2], NIST[3]
Molecular Weight 93.13 g/mol PubChem[2], Sigma-Aldrich
CAS Number 15760-35-7 PubChem|[2], Sigma-Aldrich
Appearance Colorless to light yellow liquid TCI, Sigma-Aldrich
Density 0.912 g/mL at 25 °C Sigma-Aldrich
_ 58.3 °C (136.9 °F) - Closed _ _
Flash Point Sigma-Aldrich
Cup
3-methylidenecyclobutane-1-
Synonyms carbonitrile, 3-Methylene-1- PubChem|[2], TCI

cyanocyclobutane

1.3 GHS Hazard Classification Summary

3-Methylenecyclobutanecarbonitrile is classified as a hazardous substance. The following

table summarizes its Globally Harmonized System (GHS) classifications, which form the basis

for the handling and PPE recommendations.[2]
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GHS Classification = Hazard Code Signal Word Hazard Statement
o ) Flammable liquid and
Flammable Liquids H226 Warning
vapor.[2]
Acute Toxicity, Oral H301 Danger Toxic if swallowed.[2]
o ] Harmful in contact
Acute Toxicity, Dermal  H312 Warning ] ]
with skin.[2]
Acute Toxicity, ] o
) H332 Warning Harmful if inhaled.[2]
Inhalation
Skin ] Causes skin irritation.
) o H315 Warning
Corrosion/Irritation [2]
) o ) May cause an allergic
Skin Sensitization H317 Warning . i
skin reaction.
Serious Eye ] Causes serious eye
o H319 Warning o
Damage/Irritation irritation.
STOT, Single May cause respirato
J H335 Warning ) .y. P i
Exposure irritation.

Section 2: The Proactive Safety Paradigm: A
Hierarchy of Controls

Effective safety management prioritizes systematic risk reduction. Instead of relying solely on
personal protective equipment (PPE), a tiered approach, known as the Hierarchy of Controls,
should be implemented. This methodology provides a framework for making informed decisions
to minimize exposure.
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[Hierarchy of Controls for 3-Methylenecyclobutanecarbonitrile

PPE (Least

)

ractical Application

Wear appropriate gloves, lab coat, and eye protection.  Develop SOPs. Restrict access. Provide mandatory training.  Use fume hood. Ut for transfer aless toxic o if possible.  Not applicable; compound is required for research.

Click to download full resolution via product page

Caption: Hierarchy of Controls applied to 3-Methylenecyclobutanecarbonitrile.
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Section 3: Personal Protective Equipment (PPE)
Protocol

Given the compound's multiple acute toxicity and irritation hazards, strict adherence to PPE
protocols is mandatory. PPE is the last line of defense and should never be used as a
substitute for robust engineering and administrative controls.[4]

3.1 Minimum Required PPE

» Body Protection: A flame-resistant laboratory coat must be worn and fully buttoned. For
larger-scale operations (>100 mL), a chemically resistant apron is required over the lab coat.

[5]

e Hand Protection: Use nitrile gloves. Given the risk of sensitization and irritation, double-
gloving is recommended. Gloves must be inspected for tears or pinholes before use and
changed immediately upon known or suspected contamination. Never wear contaminated
gloves outside the immediate work area.

o Eye and Face Protection: ANSI Z87.1-compliant safety glasses with side shields are the
minimum requirement. However, due to the serious eye irritation risk, it is strongly
recommended to use chemical splash goggles. When there is a significant risk of splashing,
a full-face shield should be worn in addition to goggles.[4]

o Respiratory Protection: All work must be conducted in a certified chemical fume hood to
prevent inhalation exposure.[4] If a situation arises where a fume hood is not available or its
function is compromised (e.g., a large spill), a full-face respirator with an appropriate organic
vapor/nitrile-rated cartridge is necessary. All respirator use must be in accordance with a
formal institutional respiratory protection program.

3.2 Protocol: Donning and Doffing PPE Properly putting on and removing PPE is critical to
prevent cross-contamination.

e Donning (Putting On):
1. Wash hands thoroughly.

2. Don the lab coat, ensuring it is fully fastened.
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3. Don eye/face protection (goggles/face shield).
4. Don gloves, pulling the cuffs over the sleeves of the lab coat.
Doffing (Taking Off):

1. Remove gloves using a technique that avoids touching the outer contaminated surface
with bare skin.

2. Remove the lab coat by rolling it inside-out, ensuring no contact with street clothes.
3. Remove eye/face protection.

4. Wash hands thoroughly with soap and water.

Section 4: Step-by-Step Handling Procedures

4.1 Protocol: Receiving and Initial Inspection

Upon receipt, move the package to a designated receiving area, preferably within a fume
hood.

Inspect the outer package for any signs of damage or leakage. If compromised, enact spill
procedures immediately.

Don appropriate PPE (Section 3.1).

Open the package and inspect the primary container for cracks, a loose cap, or crystal
formation around the cap.

Verify the label matches the order.
Affix a label to the container with the date of receipt and the date it is first opened.
Log the chemical into the laboratory inventory system.

Transfer the container to its designated storage location (see Section 5).

4.2 Protocol: Aliquoting and Transfer
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e Preparation:
o Ensure a certified chemical fume hood is operational.

o Clear the work area of all unnecessary equipment and chemicals, especially incompatibles
like oxidizers.[6]

o Have waste containers and spill cleanup materials readily available inside the hood.

o Execution:

[e]

Don full, required PPE.

o Ground and bond both the source and receiving containers to prevent static electricity
discharge, a potential ignition source.

o Perform the liquid transfer slowly and carefully to minimize splashing or aerosol
generation.

o Use only compatible equipment (e.g., glass, PTFE).
o Tightly cap both containers immediately after the transfer is complete.

o Clean any minor drips on the exterior of the containers with a solvent-dampened cloth
(e.g., isopropanol), disposing of the cloth as hazardous waste.

e Post-Transfer:
o Wipe down the work surface in the fume hood.

o Properly dispose of all contaminated disposable materials (pipette tips, wipes) in a
designated hazardous waste container.

o Return the primary container to its proper storage location.

Section 5: Storage and Stability Management
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Improper storage is a leading cause of laboratory incidents. The flammable and reactive nature
of 3-Methylenecyclobutanecarbonitrile requires specific storage conditions.

5.1 Storage Conditions

o Temperature: For long-term storage and to maintain purity, store in a freezer at or below
-20°C.[7][8] For short-term, in-use storage, a cool, dry location is acceptable, but freezer
storage is always preferred.

o Atmosphere: Store in a tightly sealed container. For long-term storage, consider an inert
atmosphere (e.g., argon or nitrogen) to prevent potential degradation.

e Location: Store in a designated, locked cabinet approved for flammable liquids. The storage
area must be well-ventilated and away from heat, sparks, and open flames.[9]

e Segregation: It is critical to store this compound away from incompatible materials.[4]
o Oxidizing Agents (e.g., nitrates, peroxides, perchlorates): Can react violently.

o Strong Acids and Bases: Can catalyze vigorous polymerization or hydrolysis, potentially
liberating highly toxic hydrogen cyanide gas.[10]

o Heat and Ignition Sources: Must be strictly excluded from the storage area.[11]
5.2 Inventory Management

 All containers must be clearly labeled with the chemical name, date received, and date
opened.

e Maintain a minimal working stock in the laboratory. Purchase only the quantities needed for
the short term to avoid prolonged storage.

o Periodically inspect stored containers for signs of degradation, such as discoloration or
pressure buildup.

Section 6: Emergency Response Protocols
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Preparedness is essential for mitigating the consequences of an accident. All personnel must
be trained on these procedures.[4]

Spill of 3-MethylenecyclobutanecarbonitriI@

Assess Spill Size & Location

Is it a minor spill?
(<100 mL, contained in hood)

Alert personnel in immediate area.

MLAIOIRS SHRIEE Ensure fume hood is operational.

Don additional PPE if needed

EVACUATE the area immediately. (e.g., double gloves, apron)

Notify Lab Supervisor and Cover with inert absorbent material
Institutional Safety Office. (vermiculite, sand).

Isolate the area. Close doors. Collect absorbed material with
Prevent re-entry. non-sparking tools.

. : PI in led, label
Wait for trained emergency responders. S0 I € S 2 abe_ =t
hazardous waste container.

Decontaminate the area.

Response Complete
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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